Cas no 1701432-08-7 ([5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid)

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid structure
1701432-08-7 structure
Product Name:[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
CAS No:1701432-08-7
MF:C6H4BF4NO2
MW:208.9060754776
MDL:MFCD22491306
CID:4703202
PubChem ID:91882690
Update Time:2023-08-15

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
    • FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • 3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
    • 5-fluoro-6-(trifluoromethyl)pyridin-3-ylboronic acid
    • MDL: MFCD22491306
    • Inchi: 1S/C6H4BF4NO2/c8-4-1-3(7(13)14)2-12-5(4)6(9,10)11/h1-2,13-14H
    • InChI Key: FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • SMILES: FC1=CC(B(O)O)=CN=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Topological Polar Surface Area: 53.4

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242001588-5g
3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
1701432-08-7 98%
5g
2,397.00 USD 2021-06-15
eNovation Chemicals LLC
Y1009746-1g
B-[5-Fluoro-6-(trifluoromethyl)-3-pyridinyl]boronic acid
1701432-08-7 95%
1g
$1180 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-100MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
100MG
¥ 1,920.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-250MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
250MG
¥ 3,075.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-500MG
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
500MG
¥ 5,121.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-1G
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
1g
¥ 7,682.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6282-5G
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7 95%
5g
¥ 23,047.00 2023-04-14
Enamine
EN300-1272283-0.05g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.05g
$1188.0 2023-05-23
Enamine
EN300-1272283-0.1g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.1g
$1244.0 2023-05-23
Enamine
EN300-1272283-0.25g
[5-fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
1701432-08-7
0.25g
$1300.0 2023-05-23
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent